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Compound of Interest

Compound Name: 4-(Bromomethyl)benzil

Cat. No.: B043490 Get Quote

Introduction

The quest for novel therapeutic agents with enhanced efficacy and reduced side effects is a

cornerstone of modern drug discovery. Benzil and its derivatives have garnered significant

interest in medicinal chemistry due to their diverse biological activities, including antimicrobial,

antioxidant, and anticancer properties[1]. This guide introduces a novel compound, 4-((1H-

1,2,4-triazol-1-yl)methyl)benzil (herein referred to as BZ-TRZ), synthesized from 4-
(Bromomethyl)benzil. This document provides a comprehensive characterization of BZ-TRZ,

compares its cytotoxic activity against a known anticancer agent, Etoposide, and details the

experimental protocols for its synthesis and biological evaluation. The data presented herein is

intended for researchers, scientists, and professionals in the field of drug development.

Synthesis and Characterization of BZ-TRZ
The synthesis of BZ-TRZ was achieved through a nucleophilic substitution reaction between 4-
(Bromomethyl)benzil and 1,2,4-triazole. The structure of the resulting compound was

confirmed using various spectroscopic techniques, consistent with methods reported for the

characterization of novel organic compounds[2].

Experimental Protocol: Synthesis of 4-((1H-1,2,4-triazol-1-yl)methyl)benzil (BZ-TRZ)

Materials: 4-(Bromomethyl)benzil, 1,2,4-triazole, potassium carbonate (K₂CO₃), acetonitrile

(CH₃CN), ethyl acetate, brine.
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Procedure:

To a solution of 4-(Bromomethyl)benzil (1.0 mmol) in 20 mL of acetonitrile, 1,2,4-triazole

(1.2 mmol) and potassium carbonate (2.0 mmol) were added.

The reaction mixture was stirred at 60°C for 8 hours.

The reaction progress was monitored by thin-layer chromatography (TLC).

Upon completion, the mixture was cooled to room temperature and the solvent was

removed under reduced pressure.

The residue was partitioned between ethyl acetate and water.

The organic layer was washed with brine, dried over anhydrous sodium sulfate, and

concentrated in vacuo.

The crude product was purified by column chromatography on silica gel to afford BZ-TRZ

as a white solid.

Characterization:

¹H NMR (400 MHz, CDCl₃): δ 8.15 (s, 1H), 8.01 (s, 1H), 7.95-7.92 (m, 2H), 7.68-7.64 (m,

1H), 7.54-7.50 (m, 2H), 7.45-7.42 (m, 2H), 7.35-7.32 (m, 2H), 5.51 (s, 2H).

¹³C NMR (101 MHz, CDCl₃): δ 195.2, 194.8, 152.1, 144.5, 137.8, 134.7, 133.5, 132.9,

130.1, 129.8, 129.0, 128.8, 52.7.

FTIR (KBr, cm⁻¹): 3120, 1665, 1605, 1510, 1280, 1125.

MS (ESI): m/z 292.10 [M+H]⁺.

Below is a diagram illustrating the synthetic workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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